(3R*,4S*)-4-cyclopropyl-1-[(4,5-dichloro-2-thienyl)sulfonyl]pyrrolidin-3-amine

• IUPAC Name: (3R,4S)-4-cyclopropyl-1-(4,5-dichlorothiophen-2-yl)sulfonylpyrrolidin-3-amine
• InChI: InChI=1S/C11H14Cl2N2O2S2/c12-8-3-10(18-11(8)13)19(16,17)15-4-7(6-1-2-6)9(14)5-15/h3,6-7,9H,1-2,4-5,14H2/t7-,9+/m1/s1
• InChI Key: RWDSVDPWQSWTIP-APPZFPTMSA-N
• Canonical SMILES: C1CC1C2CN(CC2N)S(=O)(=O)C3=CC(=C(S3)Cl)Cl
• Isomeric SMILES: C1CC1[C@H]2CN(C[C@@H]2N)S(=O)(=O)C3=CC(=C(S3)Cl)Cl
• Molecular Formula: C11H14Cl2N2O2S2
• Molecular Weight: 341.3 g/mol

Description

Synthesis Analysis

The synthesis of pyrrolidine derivatives often involves asymmetric 1,3-dipolar cycloaddition reactions, as demonstrated in the practical large-scale synthesis of (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol, a related compound, which is a useful intermediate for various bioactive molecules. This process avoids chromatography and includes subsequent reduction and catalytic hydrogenation steps to achieve high yields (Kotian, Lin, El-Kattan, & Chand, 2005).

Molecular Structure Analysis

The molecular structure of pyrrolidine derivatives can be complex, involving multiple stereocenters. The stereochemical aspects are critical in determining the molecule's reactivity and interaction with biological targets. For example, the stereoselective behavior of the functional diltiazem analogue, a pyrrolidine derivative, highlights the importance of absolute configuration in biological activity (Carosati et al., 2009).

Chemical Reactions and Properties

Pyrrolidine derivatives can undergo various chemical reactions, including gold- and silver-catalyzed tandem amination/ring expansion of cyclopropyl methanols with sulfonamides, leading to efficient synthesis routes for these compounds. This method is applicable to a broad range of substrates and can produce pyrrolidine products in high yields under relatively mild conditions (Rao & Chan, 2008).